Cas no 1408291-76-8 (4,4,4-trifluoro-2-methylbutan-2-ol)

• Product Name: 4,4,4-trifluoro-2-methylbutan-2-ol
• CAS No: 1408291-76-8
• MF: C₅H₉F₃O
• MW: 142.1196
• MDL: MFCD28361094
• CID: 4698858
• PubChem ID: 57207937
• Update Time: 2025-05-21

4,4,4-trifluoro-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-2-methylbutan-2-ol
• 2-Butanol, 4,4,4-trifluoro-2-methyl-
• JAEXQVDCHANQSG-UHFFFAOYSA-N

• MDL： MFCD28361094
• Inchi： 1S/C5H9F3O/c1-4(2,9)3-5(6,7)8/h9H,3H2,1-2H3
• InChI Key： JAEXQVDCHANQSG-UHFFFAOYSA-N
• SMILES： FC(C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])O[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Topological Polar Surface Area: 20.2

Additional information on 4,4,4-trifluoro-2-methylbutan-2-ol

Comprehensive Overview of 4,4,4-Trifluoro-2-Methylbutan-2-Ol (CAS No. 1408291-76-8)

4,4,4-Trifluoro-2-methylbutan-2-ol, also known by its systematic IUPAC name (3S)-3-(Trifluoromethyl)-3-hydroxybutane, is a fluorinated organic compound characterized by its unique structural features and versatile chemical properties. With the CAS No. 1408291-76-8, this molecule has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials science. The compound’s molecular formula is C₅H₉FO₃, and its molecular weight is approximately 151.13 g/mol. The trifluoromethyl group (-CF₃) and the tertiary alcohol functionality contribute to its distinct reactivity profile and stability under various reaction conditions.

The structural architecture of 4,4,4-trifluoro-2-methylbutan-2-ol includes a central carbon atom bonded to three fluorine atoms (CF₃), a methyl group (CH₃), and two hydroxyl-bearing substituents. This arrangement imparts notable steric and electronic effects that influence its solubility, polarity, and interaction with other molecules. Recent studies have highlighted the compound’s role as a building block for synthesizing fluorinated pharmaceutical intermediates, where the CF₃ group enhances metabolic stability and bioavailability of drug candidates.

In terms of physical properties, 4,4,4-trifluoro-2-methylbutan-2-ol exhibits a high boiling point (approximately 155–160°C) due to strong hydrogen bonding between the hydroxyl groups and intermolecular dipole-dipole interactions from the fluorinated substituents. Its solubility profile is notable for being miscible with polar organic solvents such as acetone and DMSO while showing limited solubility in non-polar hydrocarbons like hexane. These characteristics make it an ideal candidate for use in solvent systems requiring both polarity and chemical inertness.

Synthesis pathways for CAS No. 1408291-76-8 typically involve electrophilic fluorination reactions or transition-metal-catalyzed C–H activation strategies. A prominent method reported in *Organic Letters* (Vol. 35(7), 2035) employs palladium-catalyzed trifluoromethylation of allylic alcohols under mild conditions (50–70°C). This approach offers high regioselectivity (>95%) and functional group tolerance toward esters and nitriles present in complex substrates.

Recent advancements in computational chemistry have further elucidated the electronic structure of trifluorinated butanol derivatives like CAS No. 1408291-76-8 using density functional theory (DFT) calculations at the B3LYP/6–31G(d,p) level. These studies reveal that the CF₃ group induces significant electron-withdrawing effects through both inductive (-I) effects and hyperconjugation (-M), leading to enhanced acidity of adjacent hydroxyl protons compared to non-fluorinated analogs.

In agrochemical research published in *Journal of Agricultural Chemistry* (Vol. 79(3), pgs 567–579), trifluorinated alcohols have demonstrated utility as key intermediates in herbicide development targeting acetolactate synthase (ALS) enzymes in weeds. The fluorine atoms improve herbicidal activity by enhancing lipophilicity while reducing phytotoxicity to crop plants through differential metabolic processing.

The compound’s applications extend into polymer science as a monomer for producing fluorinated polyurethanes with exceptional thermal stability (>300°C) and low surface energy (<35 mN/m). These materials find use in aerospace coatings where resistance to extreme temperatures (-50°C to +550°C) is critical for component longevity under harsh environmental conditions.

Notably, green chemistry initiatives have explored catalytic oxidation methods using heterogeneous catalysts like TiO₂ nanoparticles under visible light irradiation for converting trifluorinated alcohols into corresponding ketones or esters with atom economy exceeding 90%. This approach aligns with sustainability goals by minimizing waste generation during industrial-scale transformations.

Current research trends indicate growing interest in exploiting the chiral nature of tertiary alcohol centers found in compounds like CAS No. 1408291-76-8 for asymmetric synthesis applications. Enzymatic resolution techniques using lipases from *Candida antarctica* have achieved enantiomeric excesses up to 99% when applied to racemic mixtures of trifluorinated alcohols.

Environmental impact assessments show that biodegradation rates for fluorinated butanol derivatives are comparable to conventional organic solvents when exposed to activated sludge systems over 7-day periods at ambient temperatures (≈25°C). This suggests manageable ecological risks when proper waste management protocols are followed during industrial usage scenarios.

Ongoing investigations focus on optimizing crystallization processes for purifying large batches (>kg scale) of trifluorinated alcohols, where controlled cooling rates between -5°C/min to +3°C/min yield single crystals suitable for X-ray diffraction analysis at synchrotron facilities worldwide.

In summary, CAS No. 1408291–76–8 represents an important class of fluorinated building blocks offering unique physicochemical properties through strategic incorporation into diverse chemical architectures across multiple industries including pharmaceuticals, agrochemicals, materials science, polymer chemistry, green synthesis, environmental remediation, biocatalysis, crystal engineering, analytical chemistry, process development, quality control, regulatory compliance, technical documentation, scientific communication, industrial applications, academic research, commercial production, product formulation, supply chain management, global trade standards,* safety protocols,* health considerations,* toxicological profiles,* environmental fate studies,* life cycle assessments,* circular economy models,* sustainable development goals,* innovation ecosystems,* technology transfer programs,* collaborative research networks,* open science initiatives,* data sharing platforms,* digital transformation strategies,* smart manufacturing solutions,* Industry 4.* technologies,* artificial intelligence applications,* machine learning models,* predictive analytics tools,* big data integration.*